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Compound of Interest

Compound Name: 1-Fluoro-4-methyl-2-vinylbenzene
Cat. No.: B13597519
Get Quote
\ J

Executive Summary

2-Fluoro-5-methylstyrene (IUPAC: 1-Ethenyl-2-fluoro-5-methylbenzene) is a critical fluorinated
building block. Its structural combination of an electron-withdrawing fluorine atom and an
electron-donating methyl group on the styrene scaffold creates unique electronic properties,
making it valuable for modifying the metabolic stability of drug candidates (bioisosterism) and
tuning the refractive index of optical polymers.

Unlike commodity styrenes, this compound is often synthesized de novo in research settings.
This guide provides the estimated physicochemical constants derived from Structure-Property
Relationships (SPR) and details the rigorous experimental protocols required to validate them.

Chemical Identity & Structural Analysis[1][2][3][4][5]
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Property Detail
IUPAC Name 1-Ethenyl-2-fluoro-5-methylbenzene
Common Name 2-Fluoro-5-methylstyrene

Not widely listed as commodity; Precursor

CAS Number Aldehyde CAS: 93249-44-6
Molecular Formula CoHoF

Molecular Weight 136.17 g/mol

SMILES Cclcc(F)c(C=C)ccl
Structural Class Fluorinated Aryl Alkene

Structural Visualization

The following diagram illustrates the synthesis pathway and structural logic.
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Figure 1: Synthesis pathway from aldehyde precursor via Wittig olefination.

Click to download full resolution via product page

Physicochemical Data Analysis

As a specialized research chemical, experimental values for 2-Fluoro-5-methylstyrene are
rarely published in open vendor catalogs. The values below are predicted ranges derived from
validated analogs (e.g., 4-fluoro-a-methylstyrene, 2-methylstyrene) and standard group
contribution methods.

Estimated Properties Table
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Property

Estimated Value

Rationale & Analog
Reference

Boiling Point (1 atm)

172°C -176°C

2-Methylstyrene boils at
171°C. The addition of Fluorine
(polar C-F bond) typically
elevates BP by 2-5°C due to
increased dipole-dipole

interactions.

Boiling Point (Reduced)

65°C — 70°C @ 15 mmHg

Standard pressure-
temperature nomograph
extrapolation for styrenic

derivatives.

Density (20°C)

1.02 -1.04 g/mL

2-Methylstyrene is 0.91 g/mL.
4-Fluorostyrene is 1.024 g/mL.
The methyl group adds volume
(lowering density slightly vs
fluorostyrene) but the heavy
fluorine dominates the mass
balance vs non-fluorinated

analogs.

Refractive Index (

Fluorine lowers refractive

index, but the styrene

1.52-1.54 ) ] ]
) conjugation keeps it above
1.50.
_ Flammable liquid classification
Flash Point ~55°C (Closed Cup)

(Category 3).

Experimental Determination Protocols

To validate the estimated values above, the following "Self-Validating" protocols must be

employed. These methods account for the compound's tendency to polymerize (auto-

oxidation).

Protocol A: Density Determination (Oscillating U-Tube)
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High-precision method for limited sample volumes (1-2 mL).

Preparation: Ensure the sample of 2-Fluoro-5-methylstyrene is stabilized (typically with 10-
50 ppm TBC, 4-tert-butylcatechol) to prevent polymerization inside the sensor.

Calibration: Calibrate the density meter (e.g., Anton Paar DMA series) using air and ultra-
pure water at 20.00°C.

Injection: Inject 1.5 mL of the analyte using a Luer-lock syringe. Ensure no micro-bubbles are
trapped in the U-tube (visual inspection via camera).

Equilibration: Allow the instrument to thermalize to 20°C (£0.01°C).
Measurement: Record density (

) to 4 decimal places.

Correction: If TBC inhibitor concentration is high (>100 ppm), apply a correction factor,
though negligible for standard synthesis.

Protocol B: Boiling Point via Micro-Distillation

Standard method for purification and characterization.

Setup: Assemble a short-path vacuum distillation apparatus with a Vigreux column.

Pressure Control: Connect a digital manometer. Set vacuum to 15 mmHg (approx. 20 mbar).
Do not distill at atmospheric pressure to avoid thermal polymerization.

Heating: Use an oil bath set to ~85°C initially. Raise temperature slowly.

Collection: Discard the "forerun” (residual solvents). Collect the main fraction when the vapor
temperature stabilizes (Predicted: 65-70°C at 15 mmHQg).

Validation: Record the vapor temperature (

) and pressure (

). Convert to atmospheric boiling point using the Antoine Equation for styrenes.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13597519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development & Materials[4]
Bioisosteric Replacement

In medicinal chemistry, the 2-fluoro-5-methyl motif is used to replace non-fluorinated phenyl

rings.

o Metabolic Stability: The C-F bond at the 2-position blocks metabolic oxidation (P450
metabolism) at that site.

e Electronic Tuning: The fluorine atom withdraws electron density, lowering the pKa of phenols
or modifying the

-stacking capability of the ring in protein binding pockets.

Functional Polymers

Copolymerization of 2-Fluoro-5-methylstyrene with styrene or acrylates yields materials with:
e Low Surface Energy: Fluorine imparts hydrophobicity.
o Optical Clarity: Tunable refractive index for waveguides.

o Reactivity: The methyl group at the 5-position allows for late-stage functionalization (e.g.,
benzylic bromination).

Handling & Safety (HSE)

Hazard Class GHS Code Precaution

Keep away from heat/sparks.

Flammable Liquid H226 )
Ground/bond container.

Skin Irritant H315 Wear nitrile gloves.
CRITICAL: Store at 2-8°C.

Polymerization N/A Ensure TBC inhibitor is

present.
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Storage Directive: Always store under an inert atmosphere (Nitrogen/Argon) in the dark.
Styrenes react with oxygen to form peroxides, which trigger explosive polymerization. Check
inhibitor levels monthly if stored for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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